Cas no 2648920-45-8 ((2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3-methylbutanoic acid)

• Product Name: (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3-methylbutanoic acid
• CAS No: 2648920-45-8
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5790271
• PubChem ID: 165809401
• Update Time: 2025-08-04

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2648920-45-8
• (2R)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}-3-methylbutanoic acid
• EN300-1494922
• (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3-methylbutanoic acid

• Inchi： 1S/C27H34N2O5/c1-16(2)13-18(25(30)29-24(17(3)4)26(31)32)14-28-27(33)34-15-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,16-18,23-24H,13-15H2,1-4H3,(H,28,33)(H,29,30)(H,31,32)/t18?,24-/m1/s1
• InChI Key： LUBGERGVNHFCCU-VCUSLETLSA-N
• SMILES： O(C(NCC(C(N[C@@H](C(=O)O)C(C)C)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3-methylbutanoic acid

Comprehensive Overview of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3-methylbutanoic acid (CAS No. 2648920-45-8)

The compound (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3-methylbutanoic acid (CAS No. 2648920-45-8) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers frequently employ this compound to study protein-protein interactions, enzyme inhibition, and drug delivery systems, aligning with current trends in precision medicine and biologics development.

In the context of AI-driven drug discovery, (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3-methylbutanoic acid has gained attention for its role in computational modeling. Its stereochemical purity (denoted by the (2R) configuration) ensures high specificity in molecular docking simulations, a hot topic in machine learning applications for chemistry. This aligns with frequent search queries like "Fmoc-protected amino acids in AI-based drug design" and "CAS 2648920-45-8 applications."

The compound’s hydrophobic side chains (e.g., 4-methylpentanamido and 3-methylbutanoic acid) contribute to its utility in lipophilic drug formulations, addressing challenges in bioavailability enhancement—a key concern in orphan drug development. Recent studies highlight its potential in targeted cancer therapies, particularly for protein degradation strategies like PROTACs, which dominate academic and industry discussions.

From a synthetic chemistry perspective, the Fmoc group in CAS 2648920-45-8 enables facile deprotection under mild conditions, a feature critical for green chemistry initiatives. This resonates with growing searches for environmentally friendly peptide synthesis methods. Additionally, its compatibility with automated peptide synthesizers supports high-throughput workflows, answering industry demands for scalable biopharmaceutical production.

Analytical characterization of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3-methylbutanoic acid typically involves HPLC-MS and NMR spectroscopy, techniques frequently queried by researchers validating peptide purity. The compound’s CAS registry number (2648920-45-8) ensures traceability in regulatory filings, a priority for GMP-compliant manufacturing.

Emerging applications in nanomedicine, such as peptide-functionalized nanoparticles, further elevate the relevance of this compound. Its branched aliphatic structure enhances stability in biological matrices, addressing common pitfalls in in vivo diagnostics. These attributes align with trending searches like "peptide-based imaging agents" and "CAS 2648920-45-8 stability data."

In summary, (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3-methylbutanoic acid (CAS No. 2648920-45-8) bridges gaps between traditional peptide chemistry and cutting-edge therapeutic innovations. Its multifaceted roles—from AI-aided molecular design to sustainable synthesis—position it as a cornerstone in modern life sciences, answering both academic curiosities and industrial needs.